Cas no 98489-01-1 (Phenol, 4-(2-aminoethyl)-2-bromo-)

• Product Name: Phenol, 4-(2-aminoethyl)-2-bromo-
• CAS No: 98489-01-1
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 750591
• PubChem ID: 5323842
• Update Time: 2025-04-19

Phenol, 4-(2-aminoethyl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-aminoethyl)-2-bromo-
• AKOS017558352
• DTXSID60415838
• 98489-01-1
• 2-(3-bromo-4-hydroxyphenyl)ethylamine
• SCHEMBL517444
• 4-(2-amino-ethyl)-2-bromo-phenol
• 4-(2-aminoethyl)-2-bromophenol
• 3-bromotyramine
• KIKCGMHGZPBUNQ-UHFFFAOYSA-N
• CHEMBL450778
• 3'-bromotyramine
• InChI=1/C8H10BrNO/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5,11H,3-4,10H

• Inchi： 1S/C8H10BrNO/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5,11H,3-4,10H2
• InChI Key： KIKCGMHGZPBUNQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCN)O

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines